Cas no 17451-20-6 (3-Butenoic acid, 2-oxo-4-phenyl-, ethyl ester)

• Product Name: 3-Butenoic acid, 2-oxo-4-phenyl-, ethyl ester
• CAS No: 17451-20-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 1359761
• PubChem ID: 3850341
• Update Time: 2025-04-20

3-Butenoic acid, 2-oxo-4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-oxo-4-phenyl-, ethyl ester
• (E)-ethyl 2-oxo-4-phenylbut-3-enoate
• ethyl 2-oxo-4-phenylbut-3-enoate
• ethyl benzalpyruvate
• DA-20851
• ethyl 2-oxo-4-phenylbutenoate
• 17451-20-6
• JROXCHHVHPOBHU-UHFFFAOYSA-N
• DTXSID301251190

• Inchi： 1S/C12H12O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： JROXCHHVHPOBHU-UHFFFAOYSA-N
• SMILES： O(C(C(C=CC1C=CC=CC=1)=O)=O)CC

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37